Cas no 2172266-82-7 (2-(1,2-thiazol-3-yl)cyclobutan-1-ol)

• Product Name: 2-(1,2-thiazol-3-yl)cyclobutan-1-ol
• CAS No: 2172266-82-7
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 5975073
• PubChem ID: 165591061
• Update Time: 2025-06-11

2-(1,2-thiazol-3-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-thiazol-3-yl)cyclobutan-1-ol
• 2172266-82-7
• EN300-1634521

• Inchi： 1S/C7H9NOS/c9-7-2-1-5(7)6-3-4-10-8-6/h3-5,7,9H,1-2H2
• InChI Key： LFHXYBUGHWEVQP-UHFFFAOYSA-N
• SMILES： S1C=CC(C2CCC2O)=N1

Computed Properties

• Exact Mass: 155.04048508g/mol
• Monoisotopic Mass: 155.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-(1,2-thiazol-3-yl)cyclobutan-1-ol

2-(1,2-Thiazol-3-yl)cyclobutan-1-ol: A Comprehensive Overview

2-(1,2-Thiazol-3-yl)cyclobutan-1-ol (CAS No. 2172266-82-7) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, also referred to as thiazole cyclobutanol derivative, is characterized by its cyclobutanol ring fused with a thiazole moiety, making it a versatile molecule with potential applications in drug discovery and material science.

The structure of 2-(1,2-thiazol-3-yl)cyclobutan-1-ol is notable for its compact cyclobutane ring, which introduces significant ring strain. This strain can be exploited in various chemical reactions to generate reactive intermediates or stabilize specific transition states. The thiazole group, on the other hand, is known for its aromaticity and ability to participate in hydrogen bonding, which enhances the compound's solubility and bioavailability.

Recent studies have highlighted the potential of thiazole derivatives in medicinal chemistry. For instance, researchers have explored the use of cyclobutanols as building blocks for constructing complex natural product analogs. The combination of a thiazole ring with a cyclobutanol group in this compound makes it an ideal candidate for exploring novel therapeutic agents. Its ability to modulate enzyme activity or bind to specific receptors has been the focus of several preclinical studies.

In terms of synthesis, 2-(1,2-thiazol-3-yl)cyclobutan-1-ol can be prepared through a variety of methods. One common approach involves the cyclization of appropriate thioamide precursors under acidic conditions. This method not only ensures high yields but also allows for the introduction of functional groups at specific positions on the thiazole ring. Another promising strategy is the use of transition metal-catalyzed coupling reactions, which enable the construction of the cyclobutane ring with high stereoselectivity.

The application of thiazole cyclobutanols extends beyond pharmacology. In materials science, these compounds have been investigated as potential candidates for developing advanced polymers or liquid crystals. Their unique electronic properties and ability to form supramolecular assemblies make them attractive for applications in organic electronics and photonics.

From an environmental perspective, the synthesis and handling of cyclobutanols are considered safe under standard laboratory conditions. Unlike certain hazardous chemicals, this compound does not pose significant risks related to toxicity or environmental persistence. Its stability under normal storage conditions further enhances its suitability for large-scale synthesis and industrial applications.

In conclusion, 2-(1,2-thiazol-3-yl)cyclobutan-1-ol represents a fascinating intersection of organic chemistry and materials science. With its unique structure and versatile properties, this compound continues to be a subject of intense research interest. As new applications emerge and synthetic methodologies improve, it is likely that this molecule will play an increasingly important role in both academic and industrial settings.